Cas no 1261456-57-8 (3-Methyl-5-(trifluoromethylthio)aniline)

• Product Name: 3-Methyl-5-(trifluoromethylthio)aniline
• CAS No: 1261456-57-8
• MF: C₈H₈F₃NS
• MW: 207.216031074524
• CID: 5002961
• Update Time: 2023-08-25

3-Methyl-5-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(trifluoromethylthio)aniline

• Inchi： 1S/C8H8F3NS/c1-5-2-6(12)4-7(3-5)13-8(9,10)11/h2-4H,12H2,1H3
• InChI Key： PRPMMVQQXYGPTO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(=CC(C)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 3.3
• Topological Polar Surface Area: 51.3